3-[N-(2-carboxyethyl)anilino]propanoic acid

• IUPAC Name: 3-[N-(2-carboxyethyl)anilino]propanoic acid
• InChI: InChI=1S/C12H15NO4/c14-11(15)6-8-13(9-7-12(16)17)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,14,15)(H,16,17)
• InChI Key: DVHDYXZJJHYSPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CCC(=O)O)CCC(=O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

3-[N-(2-carboxyethyl)anilino]propanoic acid, also known as N-carboxymethyl-3-aminopropionic acid (CMPPA), is an important organic acid and an important intermediate for the synthesis of pharmaceuticals and other compounds. It is widely used in the synthesis of drugs, dyes, and other compounds. CMPPA is a white crystalline solid that is soluble in water and organic solvents. It has a melting point of 128-130°C and a boiling point of 220-222°C.

Scientific Research Applications

Thermal Decomposition and Reaction Mechanisms

• Kinetic and Mechanistic Analysis of Arylamino Propanoic Acids : A study on the kinetics and mechanism of thermal gas-phase elimination of α- and β-(N-arylamino)propanoic acids showed the formation of different products depending on the position of the amino group, suggesting potential applications in synthetic pathways that require specific decomposition products (Al-Awadi et al., 2004).

Fermentation and Chemical Production

• Fermentative Production of Propionic Acid : Research on the fermentative production of propionic acid, a close relative to "3-[N-(2-carboxyethyl)anilino]propanoic acid," outlines the progress and challenges in using sugar fermentation for industrial chemical production, highlighting the compound's potential role in biotechnological applications (Rodriguez et al., 2014).

Interactions with Biological Molecules

• Interactions with Saccharides : A study on the interactions between the organic germanium compound Ge-132 (related to "3-[N-(2-carboxyethyl)anilino]propanoic acid" in its functionality) and saccharides using nuclear magnetic resonance (NMR) reveals the potential of such compounds to form complexes with biologically relevant sugar molecules, suggesting applications in biochemistry and pharmacology (Shimada et al., 2015).

Analytical Applications

• Selective Reagents for Metal Determination : The analytical use of N-aryl-3-aminopropionic acids as selective reagents for determining copper in metallurgical products demonstrates the utility of similar compounds in analytical chemistry, indicating potential applications of "3-[N-(2-carboxyethyl)anilino]propanoic acid" in trace metal analysis (Neudachina et al., 2005).

Synthetic Chemistry

• Solid-Phase Synthesis of Heterocyclic Compounds : The development of a solid-phase synthetic route to quinoxaline, thiazine, and oxazine analogs through a benzyne intermediate demonstrates the synthetic versatility of compounds related to "3-[N-(2-carboxyethyl)anilino]propanoic acid" in generating a variety of heterocyclic structures, which are crucial in pharmaceuticals and materials science (Dixon et al., 2005).